Cas no 70831-56-0 (L-Chicoric Acid)

• Product Name: L-Chicoric Acid
• CAS No: 70831-56-0
• MF: C₂₂H₁₈O₁₂
• MW: 474.3711
• MDL: MFCD22683653
• CID: 59148
• PubChem ID: 354335030
• Update Time: 2026-03-24

L-Chicoric Acid Chemical and Physical Properties

Names and Identifiers

• l-Chicoric acid
• (2R,3R)-2,3-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-butanedioic acid
• Dicaffeoyl tartaric acid
• cichoric acid
• Butanedioic acid, 2,3-bis((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-, (R-(R*,R*))-
• Chicoric acid
• (2R,3R)-2,3-bis{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}butanedioic acid
• (2S,3S)-2,3-bis{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}butanedioic acid
• Chicoric acid, froM Echinacea purpurea
• (-)-Chicoric acid
• (2r,3r)-2,3-bis[[(e)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]butanedioic acid
• CHICHORIC ACID
• CICHORINIC ACID
• Echinacea Extract
• trans-Caffeoyltartaric acid
• (2R,3R)-2,3-Bis{[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy}butanedioic acid
• 2,3-Di-trans-caffeoyltartaric acid
• (2R,3R)-2,3-Bis[[(E)-3-(3,4-dihydroxyphenyl)acryloyl]oxy]succinic Acid
• Radix Dipsacl Extract
• Echinacea Herb P.E
• L-Cichoric acid
• NSC699173
• S4YY3V8YHD
• dicaffeoyltartaric acid
• 2,3-Bis((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)butanedioic acid
• (R-(R*,R*-(E,E)))-2,3-Bis((3-(3,4-dihydroxphenyl)-1-oxo-2-propenyl)oxy)butanedioic acid
• (2R,3R)-2,3-bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)succinic ac
• black garlic extract powder
• NS00037116
• CAS-70831-56-0
• (2R,3R)-2,3-bis((E)-3-(3,4-dihydroxyphenyl)acryloyloxy)succinic acid
• CS-4262
• Butanedioic acid, 2,3-bis((3-(3,4-dihydroxphenyl)-1-oxo-2-propenyl)oxy)-, (R-(R*,R*-(E,E)))-
• UNII-S4YY3V8YHD
• (-)-L-Chicoric acid
• CHEBI:3594
• HY-N0457
• MFCD00189418
• NSC-699173
• SCHEMBL15532218
• C3450
• butanedioic acid, 2,3-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-, (2R,3R)-
• AC-34315
• Dicaffeoyl-L-tartaric acid
• NCGC00091914-04!(2R,3R)-2,3-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]butanedioic acid
• 1ST40121
• DTXSID0033332
• Q5119402
• D78144
• NSC 699173
• Butanedioic acid, 2,3-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-, [R-[R*,R*-(E,E)]]-
• NCGC00091914-02
• 2,3-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]butanedioic acid
• Chicoric acid, (-)-
• (-)-Chicoric acid;trans-Caffeoyltartaric acid
• Butanedioic acid, 2,3-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-, (2R,3R)- (9CI)
• Butanedioic acid, 2,3-bis[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-, (2R,3R)-
• GKP
• ChicoricAcid
• CCG-269487
• Chicoric Acid, >=95% (HPLC)
• (2R,3R)-2,3-Bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]butanedioic acid
• 70831-56-0
• l-Chicoric-acid
• (2R,3R)-2,3-bis{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}succinic acid
• Cichoric-Acid
• 1-chicoricacid
• NCGC00258608-01
• (2R,3R)-2,3-bis(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)succinic acid
• ( -)-Chicoric acid, analytical standard
• AKOS000278435
• L-Chicoricacid
• Chicoric Acid, United States Pharmacopeia (USP) Reference Standard
• [S-(R*,R*)]-2,3-Bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]butanedioic acid
• CHICORIC ACID [USP-RS]
• YDDGKXBLOXEEMN-IABMMNSOSA-N
• 2,3-Dicaffeoyl-L-tartaric acid
• BDBM50076273
• NCGC00091914-04
• A914269
• Tox21_201055
• AC-36990
• CHEMBL282731
• Butanedioic acid, 2,3-bis(((2E)-3-(3,4-dihydroxphenyl)-1-oxo-2-propenyl)oxy)-, (2R,3R)-
• AS-56447
• (2R,3R)-2,3-Bis((3-(3,4-dihydroxyphenyl)acryloyl)oxy)succinic acid
• s9133
• L-CA
• DTXCID8013332
• NCGC00091914-01
• (2R,3R)-2,3-bis{[3-(3,4-Dihydroxyphenyl)prop-2-enoyl]oxy}butanedioic acid
• TARTARIC ACID, BIS(3,4-DIHYDROXYCINNAMATE)
• L-DCTA
• (2R,3R)-2,3-Bis-[(E)-3-(3,4-dihydroxy-phenyl)-acryloyloxy]-succinic acid
• 6537-80-0
• 53797-30-1
• 133520-29-3
• cis-Linalool oxide
• Cichoric acid, Cichoriens�ure
• 52248-48-3
• Caffeoyltartaric acid
• DA-72145
• DA-72146
• GLXC-10979
• (-)-CICHORIC ACID
• L-Chicoric Acid

• MDL： MFCD22683653
• Inchi： 1S/C22H18O12/c23-13-5-1-11(9-15(13)25)3-7-17(27)33-19(21(29)30)20(22(31)32)34-18(28)8-4-12-2-6-14(24)16(26)10-12/h1-10,19-20,23-26H,(H,29,30)(H,31,32)/b7-3+,8-4+/t19-,20-/m1/s1
• InChI Key： YDDGKXBLOXEEMN-IABMMNSOSA-N
• SMILES： O(C(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)[C@@]([H])(C(=O)O[H])[C@]([H])(C(=O)O[H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 474.08000
• Monoisotopic Mass: 474.079826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 208
• Isotope Atom Count: 0
• Molecular Weight: 474.4
• XLogP3: 2
• Topological Polar Surface Area: 208

Experimental Properties

• Color/Form: White powder
• Density: 1.641g/cm3
• Melting Point: 206°C(lit.)
• Boiling Point: 785℃ at 760 mmHg
• Flash Point: 272.9°C
• Solubility: 25.62 mg/L @ 25 °C (est)
• PSA: 208.12000
• LogP: 1.22840
• Vapor Pressure: 5.86E-26mmHg at 25°C
• λmax: 327(lit.)
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

L-Chicoric Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-42/43
• Safety Instruction： S22; S36/37; S45
• RTECS：EJ9852090
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R22; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Chicoric Acid

Comprehensive Overview of L-Chicoric Acid (CAS No. 70831-56-0): Benefits, Applications, and Research Insights

L-Chicoric Acid (CAS No. 70831-56-0), a naturally occurring hydroxycinnamic acid derivative, has garnered significant attention in recent years due to its potential health benefits and diverse applications. This compound, primarily found in plants like Echinacea purpurea and Cichorium intybus (chicory), is celebrated for its antioxidant, anti-inflammatory, and immunomodulatory properties. As consumers increasingly seek natural bioactive compounds for wellness, L-Chicoric Acid stands out as a promising candidate in nutraceuticals, functional foods, and even skincare formulations.

The growing interest in plant-derived antioxidants and immune-boosting supplements has propelled research into L-Chicoric Acid. Studies suggest it may inhibit key enzymes like HIV-1 integrase and hyaluronidase, making it a subject of interest in biomedical research. Additionally, its role in glycemic control and metabolic health aligns with current trends in managing lifestyle-related diseases. Unlike synthetic additives, L-Chicoric Acid offers a natural alternative for formulators aiming to meet clean-label demands.

From a chemical perspective, L-Chicoric Acid (CAS No. 70831-56-0) is characterized by its unique di-caffeoyl tartaric acid structure, which contributes to its bioactivity. Analytical techniques such as HPLC and LC-MS are commonly employed to quantify its presence in plant extracts. Recent advancements in green extraction methods, including ultrasound-assisted extraction, have optimized yield while minimizing environmental impact—a critical consideration for sustainable sourcing.

The skincare industry has also embraced L-Chicoric Acid for its potential to combat oxidative stress and photoaging. With rising consumer demand for anti-pollution skincare and natural brightening agents, this compound is increasingly featured in serums and creams. Its ability to scavenge free radicals and reduce UV-induced damage positions it as a multitasking ingredient in cosmeceuticals.

Ongoing research explores the synergistic effects of L-Chicoric Acid with other polyphenols like chlorogenic acid and rosmarinic acid. Such combinations may enhance bioavailability and efficacy, addressing common challenges in nutraceutical delivery systems. As the scientific community delves deeper into its mechanisms, L-Chicoric Acid continues to reveal untapped potential across industries.

In summary, L-Chicoric Acid (CAS No. 70831-56-0) exemplifies the convergence of traditional knowledge and modern science. Its multifaceted applications—from functional foods to dermatology—reflect broader shifts toward preventive healthcare and sustainable ingredient sourcing. For researchers and manufacturers alike, this compound represents a compelling area of innovation in the era of precision nutrition and green chemistry.